Cas no 929634-65-1 (1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-
• CAS No: 929634-65-1
• MF: C₁₈H₁₂ClF₃N₂OS
• MW: 396.813892364502
• CID: 1980535
• Update Time: 2024-12-26

1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-
• 5-[[(4-Chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde

• Inchi： 1S/C18H12ClF3N2OS/c19-13-8-6-12(7-9-13)11-26-17-15(10-25)16(18(20,21)22)23-24(17)14-4-2-1-3-5-14/h1-10H,11H2
• InChI Key： OFSQZRQDTATLHG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(SCC2=CC=C(Cl)C=C2)=C(C=O)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.9±45.0 °C(Predicted)
• pka: -6.72±0.10(Predicted)